2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid

• IUPAC Name: 3-(2,5-dimethylphenyl)-5-(4-methylpiperazin-1-yl)sulfonylbenzoic acid
• InChI: InChI=1S/C20H24N2O4S/c1-14-4-5-15(2)19(10-14)16-11-17(20(23)24)13-18(12-16)27(25,26)22-8-6-21(3)7-9-22/h4-5,10-13H,6-9H2,1-3H3,(H,23,24)
• InChI Key: QQNDDWDWESKYGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CC(=CC(=C2)S(=O)(=O)N3CCN(CC3)C)C(=O)O
• Molecular Formula: C20H24N2O4S
• Molecular Weight: 388.5 g/mol

Description

2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid, also known as DB844, is a chemical compound that belongs to the class of sulfonamide antibiotics. It was first synthesized in 2004 and has shown promising results in the treatment of various bacterial infections.

Mechanism of Action

The mechanism of action of 2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid involves the inhibition of bacterial DNA synthesis by binding to the enzyme dihydropteroate synthase (DHPS). DHPS is involved in the synthesis of folate, which is essential for bacterial growth. By inhibiting DHPS, 2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid prevents the synthesis of folate, leading to bacterial death.
Biochemical and Physiological Effects:
2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid has been shown to have low toxicity in vitro and in vivo studies. It is well-tolerated in animals and humans, with no significant adverse effects reported. 2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid has also been found to have good pharmacokinetic properties, with high oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in large quantities. It has broad-spectrum activity against a wide range of bacteria, making it useful for studying bacterial infections. However, 2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid has some limitations, including its high cost and limited availability. It also requires specialized equipment and expertise to handle safely.

Future Directions

There are several future directions for research on 2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid. One area of interest is the development of new formulations and delivery methods to improve its efficacy and reduce its toxicity. Another area of research is the investigation of its activity against other bacterial pathogens, including those that are resistant to current antibiotics. Additionally, the potential use of 2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid in combination with other antibiotics for synergistic effects is an area of interest. Overall, 2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid shows great promise as a novel antibiotic for the treatment of bacterial infections.

Synthesis Methods

The synthesis of 2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid involves the reaction of 2,5-dimethyl-3-nitrobenzoic acid with 4-methylpiperazine in the presence of a reducing agent such as iron powder. The resulting intermediate is then treated with sulfonyl chloride to yield the final product. The synthesis method is relatively simple and can be scaled up for commercial production.

Scientific Research Applications

2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid has been extensively studied for its antibacterial properties. It has been found to be effective against a wide range of gram-positive and gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. 2',5'-dimethyl-5-[(4-methylpiperazin-1-yl)sulfonyl]biphenyl-3-carboxylic acid has also shown activity against some strains of Mycobacterium tuberculosis, the bacterium that causes tuberculosis.